Cas no 2640842-81-3 (1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol)

• Product Name: 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol
• CAS No: 2640842-81-3
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 5315848
• PubChem ID: 155799989
• Update Time: 2025-05-19

1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol
• AKOS040719586
• 2640842-81-3
• F6724-1396
• α-[(Thiazolo[4,5-c]pyridin-2-ylamino)methyl]cyclohexanemethanol

• Inchi： 1S/C14H19N3OS/c18-12(10-4-2-1-3-5-10)9-16-14-17-11-8-15-7-6-13(11)19-14/h6-8,10,12,18H,1-5,9H2,(H,16,17)
• InChI Key： VCUIJLOPNDQDTP-UHFFFAOYSA-N
• SMILES： C1(C(CNC2=NC3=C(S2)C=CN=C3)O)CCCCC1

Computed Properties

• Exact Mass: 277.12488341g/mol
• Monoisotopic Mass: 277.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 462.1±51.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Additional information on 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol

Professional Introduction to Compound with CAS No. 2640842-81-3 and Product Name: 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol

The compound with the CAS number 2640842-81-3 and the product name 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The core structure of 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol is characterized by the presence of a cyclohexyl group and a thiazole-pyridine hybrid moiety. The cyclohexyl group provides steric hindrance and enhances lipophilicity, which is often crucial for membrane permeability and binding affinity. On the other hand, the [1,3]thiazolo[4,5-c]pyridin-2-yl moiety introduces a nitrogen-rich heterocyclic system that is known to interact favorably with biological targets such as enzymes and receptors. This dual functionality makes the compound an attractive candidate for further development in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole-pyridine hybrid is particularly noteworthy due to its ability to modulate various biological pathways. For instance, studies have shown that derivatives of this class can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The compound in question, 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol, has been investigated for its potential role in inhibiting key enzymes involved in cancer progression.

In vitro studies have demonstrated that this compound interacts with target proteins in a manner that disrupts their normal function. Specifically, it has been observed to inhibit enzymes such as kinases and phosphodiesterases, which are critical for cell signaling pathways. These findings are particularly exciting because dysregulation of these pathways is often associated with various diseases, including cancer and inflammatory disorders. The cyclohexylamino substituent in the molecule appears to enhance binding affinity by optimizing the orientation of the thiazole-pyridine moiety within the active site of the target protein.

The synthesis of 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the thiazole ring into the pyridine scaffold is achieved through a series of cyclization reactions, followed by functional group transformations to introduce the cyclohexylamino group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)ethan-1-ol and its biological targets. These studies have provided insights into the binding mode and energetics of the compound, which are essential for rational drug design. By integrating experimental data with computational predictions, researchers can refine molecular structures to improve potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are favorable for developing it into a viable therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications to enhance aqueous solubility without compromising its biological activity.

Future research directions include exploring the mechanism of action of 1-cyclohexyl-2-({[1,3]thiazolo[4,5-c]pyridin-2-y}amino)ethan - 1 - ol at a molecular level. Understanding how this compound interacts with cellular components will provide valuable insights into its therapeutic potential. Furthermore, preclinical studies are planned to evaluate its safety profile and efficacy in animal models before moving on to human trials.

The significance of this compound extends beyond its potential therapeutic applications. It serves as a valuable scaffold for developing new drugs by demonstrating how structural modifications can enhance biological activity. The integration of advanced synthetic methodologies and computational techniques has paved the way for more efficient discovery processes in pharmaceutical chemistry.

In conclusion, 2640842 - 81 - 3 represents a promising lead compound with significant potential in drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new biological targets and mechanisms, 2640842 - 81 - 3 may play a crucial role in addressing unmet medical needs across various therapeutic areas.